Cas no 81112-07-4 (2-chloro-1-(4-methoxyphenyl)propan-1-one)

• Product Name: 2-chloro-1-(4-methoxyphenyl)propan-1-one
• CAS No: 81112-07-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 707979
• PubChem ID: 3727895
• Update Time: 2025-09-20

2-chloro-1-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-chloro-1-(4-methoxyphenyl)-
• 1-Propanone, 2-chloro-1-(4-methoxyphenyl)- (9CI)
• 2-chloro-1-(4-methoxyphenyl)propan-1-one
• 1-Propanone, 2-chloro-1-(4-methoxyphenyl)-
• DTXSID00395605
• 81112-07-4
• SCHEMBL10385071
• EN300-08465
• 2-chloro-1-(4'-methoxyphenyl)-1-propanone
• Z56968902
• ghl.PD_Mitscher_leg0.485
• FTNUZHDTKWNHGN-UHFFFAOYSA-N
• AKOS000117881
• AKOS016881304
• CS-0221154
• AB00627099-03
• MFCD03428413
• NCGC00342524-01
• 2-Chloro-1-(4-methoxyphenyl)-1-propanone

• Inchi： 1S/C10H11ClO2/c1-7(11)10(12)8-3-5-9(13-2)6-4-8/h3-7H,1-2H3
• InChI Key： FTNUZHDTKWNHGN-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 198.045
• Monoisotopic Mass: 198.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų